Cas no 883881-78-5 (2-(1H-Pyrazol-1-yl)-5-(trifluoromethyl)aniline)

• Product Name: 2-(1H-Pyrazol-1-yl)-5-(trifluoromethyl)aniline
• CAS No: 883881-78-5
• MF: C₁₀H₈F₃N₃
• MW: 227.185832023621
• MDL: MFCD07348568
• CID: 2197006
• PubChem ID: 7064033
• Update Time: 2025-05-19

2-(1H-Pyrazol-1-yl)-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)benzenamine
• 2-pyrazol-1-yl-5-(trifluoromethyl)aniline
• Z104511158
• Benzenamine, 2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)-
• STL414921
• 2-pyrazol-1-yl-5-trifluoromethyl-phenylamine
• AS-42658
• CS-0234838
• MFCD07348568
• SCHEMBL996130
• 2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)aniline
• 883881-78-5
• DTXSID60427698
• DB-329072
• HMS1741N16
• AKOS000118383
• EN300-14820
• 2-(1H-Pyrazol-1-yl)-5-(trifluoromethyl)aniline

• MDL： MFCD07348568
• Inchi： 1S/C10H8F3N3/c11-10(12,13)7-2-3-9(8(14)6-7)16-5-1-4-15-16/h1-6H,14H2
• InChI Key： VLUQHVNLXBAREY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)N1C=CC=N1)(F)F

Computed Properties

• Exact Mass: 227.06703175Da
• Monoisotopic Mass: 227.06703175Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(1H-Pyrazol-1-yl)-5-(trifluoromethyl)aniline

Comprehensive Overview of 2-(1H-Pyrazol-1-yl)-5-(trifluoromethyl)aniline (CAS No. 883881-78-5) and Its Applications

2-(1H-Pyrazol-1-yl)-5-(trifluoromethyl)aniline, identified by its CAS No. 883881-78-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyrazole ring and a trifluoromethyl group, which contribute to its versatile reactivity and potential applications. Researchers and industry professionals frequently search for terms like "synthesis of 2-(1H-Pyrazol-1-yl)-5-(trifluoromethyl)aniline", "CAS 883881-78-5 uses", and "trifluoromethyl aniline derivatives", reflecting its growing relevance in modern chemistry.

The compound's structural attributes make it a valuable intermediate in the development of novel drug candidates and crop protection agents. Its pyrazole moiety is known for enhancing binding affinity in biological systems, while the trifluoromethyl group improves metabolic stability—a feature highly sought after in medicinal chemistry. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such fluorinated compounds, as they align with the demand for sustainable and efficient synthetic routes.

From a synthetic perspective, 2-(1H-Pyrazol-1-yl)-5-(trifluoromethyl)aniline is often prepared via palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution. These methods are frequently discussed in forums and publications, with queries like "optimized synthesis of CAS 883881-78-5" or "scalable routes for trifluoromethyl anilines" trending among chemists. The compound's solubility, stability under various conditions, and compatibility with other reagents are also critical topics for industrial applications.

In the pharmaceutical sector, derivatives of this compound are explored for their potential in kinase inhibition and central nervous system (CNS) drug development. The trifluoromethyl group’s ability to modulate lipophilicity and bioavailability makes it a key player in designing targeted therapies. Meanwhile, agrochemical researchers investigate its utility in pesticide formulations, where its structural features may offer resistance management advantages.

Environmental and regulatory considerations are increasingly shaping the discourse around such compounds. Searches for "eco-friendly fluorinated compounds" and "SAFETY DATA for CAS 883881-78-5" highlight the need for balanced innovation and sustainability. As the industry moves toward REACH compliance and green synthesis protocols, 2-(1H-Pyrazol-1-yl)-5-(trifluoromethyl)aniline exemplifies the intersection of performance and environmental responsibility.

In summary, CAS No. 883881-78-5 represents a compelling case study in modern chemical innovation. Its dual utility in life sciences and material science, coupled with its alignment with industry trends, ensures its continued prominence. For those seeking deeper insights, resources on "structure-activity relationships of pyrazole-aniline hybrids" or "industrial-scale production of fluorinated intermediates" provide valuable context for further exploration.